Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate

• IUPAC Name: ethyl 2-(3-chloro-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C6H8ClN3O2/c1-2-12-5(11)3-10-4-8-6(7)9-10/h4H,2-3H2,1H3
• InChI Key: OQFQKRHVTRVQBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=NC(=N1)Cl
• Molecular Formula: C6H8ClN3O2
• Molecular Weight: 189.60 g/mol

Description

1,2,4-Triazole derivatives are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in the literature. For instance, a study reported the synthesis of nineteen novel 1,2,4-triazole derivatives. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Future Directions

The future directions in the field of 1,2,4-triazole research involve the discovery and development of more effective and potent agents for various applications, including as anticancer agents. This includes finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.